Cas no 88593-98-0 (Butanoic acid, 3-oxo-, 3-bromopropyl ester)

• Product Name: Butanoic acid, 3-oxo-, 3-bromopropyl ester
• CAS No: 88593-98-0
• MF: C₇H₁₁BrO₃
• MW: 223.064441919327
• CID: 627641
• PubChem ID: 13289733
• Update Time: 2025-04-19

Butanoic acid, 3-oxo-, 3-bromopropyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-oxo-, 3-bromopropyl ester
• 3-bromopropyl 3-oxobutanoate
• SCHEMBL7362620
• KMOIUTFJKPNORM-UHFFFAOYSA-N
• 88593-98-0
• 3-bromopropyl acetoacetate
• DTXSID90534960

• Inchi： 1S/C7H11BrO3/c1-6(9)5-7(10)11-4-2-3-8/h2-5H2,1H3
• InChI Key： KMOIUTFJKPNORM-UHFFFAOYSA-N
• SMILES： BrCCCOC(CC(C)=O)=O

Computed Properties

• Exact Mass: 221.98916g/mol
• Monoisotopic Mass: 221.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.4Ų